N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide

• IUPAC Name: N-[2-(furan-2-yl)-2-thiophen-2-ylethyl]-3-methoxy-1-methylpyrazole-4-carboxamide
• InChI: InChI=1S/C16H17N3O3S/c1-19-10-12(16(18-19)21-2)15(20)17-9-11(13-5-3-7-22-13)14-6-4-8-23-14/h3-8,10-11H,9H2,1-2H3,(H,17,20)
• InChI Key: PTUISDGUDVQHGH-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=N1)OC)C(=O)NCC(C2=CC=CO2)C3=CC=CS3
• Molecular Formula: C16H17N3O3S
• Molecular Weight: 331.4 g/mol

Description

N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide is a useful research compound. Its molecular formula is C16H17N3O3S and its molecular weight is 331.39. The purity is usually 95%.
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Scientific Research Applications

Chemical Structure and Interaction

The chemical under discussion, due to its complex structure, finds relevance in research exploring the geometric and interactive properties of molecules with similar backbones. For instance, studies on N-substituted 3,5-diphenyl-2-pyrazoline-1-thiocarboxamides highlight the geometric parameters and intramolecular interactions, such as N-H...O and C-H...S hydrogen bonds, which are crucial for understanding the behavior of similar compounds in biological systems and potential drug designs (Köysal et al., 2005).

Synthesis of Heterocyclic Derivatives

The compound's structure is conducive to the synthesis of novel heterocyclic derivatives, offering insights into dimerization reactions and the formation of complex molecules with potential pharmaceutical applications. For example, the synthesis of novel pyridine and naphthyridine derivatives from furan- and thiophen-ethylidene malononitriles demonstrates the compound's utility in generating diverse molecular architectures with potential bioactivity (Abdelrazek et al., 2010).

Antimicrobial and Anticancer Activities

Several studies focus on the antimicrobial and anticancer activities of molecules containing the furan and thiophene moieties. Compounds with similar structures have been shown to exhibit significant antimicrobial properties against a range of bacterial and fungal pathogens, providing a basis for the development of new therapeutic agents (Aghekyan et al., 2020). Furthermore, the synthesis of chitosan Schiff bases based on heterocyclic moieties, including furan and thiophene derivatives, has demonstrated potential in enhancing antimicrobial activity, underscoring the importance of these structures in developing novel bioactive compounds (Hamed et al., 2020).

Molecular Synthesis and Reactivity

The compound's structure is also pivotal in the synthesis of thio- and furan-fused heterocycles, contributing to the broader field of organic chemistry and the development of new materials with unique properties. The ability to generate furopyranone, furopyrrolone, and thienopyrrolone derivatives through intramolecular cyclization and additional transformations highlights the compound's versatility in synthesizing complex heterocyclic systems (Ergun et al., 2014).